Cas no 2228648-50-6 (4-chloro-1-(3-chloroprop-1-en-2-yl)-2-methylbenzene)

• Product Name: 4-chloro-1-(3-chloroprop-1-en-2-yl)-2-methylbenzene
• CAS No: 2228648-50-6
• MF: C₁₀H₁₀Cl₂
• MW: 201.092401027679
• CID: 5879842
• PubChem ID: 165692257
• Update Time: 2025-05-19

4-chloro-1-(3-chloroprop-1-en-2-yl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(3-chloroprop-1-en-2-yl)-2-methylbenzene
• EN300-1980900
• 2228648-50-6

• Inchi： 1S/C10H10Cl2/c1-7-5-9(12)3-4-10(7)8(2)6-11/h3-5H,2,6H2,1H3
• InChI Key： NAASZUIKDSEBTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=C)CCl)=C(C)C=1

Computed Properties

• Exact Mass: 200.0159557g/mol
• Monoisotopic Mass: 200.0159557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 4-chloro-1-(3-chloroprop-1-en-2-yl)-2-methylbenzene

Comprehensive Overview of 4-chloro-1-(3-chloroprop-1-en-2-yl)-2-methylbenzene (CAS No. 2228648-50-6)

4-chloro-1-(3-chloroprop-1-en-2-yl)-2-methylbenzene (CAS No. 2228648-50-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the class of chlorinated aromatic hydrocarbons. Its molecular formula is C₁₀H₁₀Cl₂, and it features a benzene ring substituted with a methyl group, a chlorine atom, and a 3-chloroprop-1-en-2-yl moiety. The presence of these functional groups makes it a versatile intermediate in organic synthesis.

The compound's chemical properties and reactivity are of particular interest to researchers. The chlorine atoms and the alkene group in its structure provide multiple sites for further chemical modifications, enabling its use in the synthesis of more complex molecules. For instance, the vinyl chloride moiety can participate in polymerization reactions or serve as a precursor for other functional groups. Additionally, the methyl group on the benzene ring can influence the compound's electronic properties, making it a valuable building block in materials science.

In the context of green chemistry and sustainable synthesis, 4-chloro-1-(3-chloroprop-1-en-2-yl)-2-methylbenzene has been explored as a potential candidate for eco-friendly processes. Researchers are increasingly focusing on reducing the environmental impact of chemical production, and this compound's ability to undergo selective transformations aligns with these goals. For example, its chloroalkene group can be utilized in catalytic reactions that minimize waste and energy consumption, addressing the growing demand for sustainable chemical solutions.

Another area of interest is the compound's potential role in pharmaceutical research. While it is not a drug itself, its structural features make it a valuable intermediate in the synthesis of bioactive molecules. The chlorinated aromatic ring is a common motif in many pharmaceuticals, and the alkene functionality can be leveraged to introduce additional pharmacophores. This has led to inquiries about its use in drug discovery and medicinal chemistry, particularly in the development of novel therapeutic agents.

From an industrial perspective, 4-chloro-1-(3-chloroprop-1-en-2-yl)-2-methylbenzene is relevant to the agrochemical sector. Chlorinated compounds often serve as key intermediates in the production of pesticides and herbicides. The compound's stability and reactivity make it a candidate for formulating crop protection agents, especially as the agricultural industry seeks more efficient and targeted solutions. This aligns with the broader trend of precision agriculture, where chemical inputs are optimized for maximum efficacy and minimal environmental impact.

The compound's physical properties, such as its melting point, boiling point, and solubility, are also critical for its handling and application. While specific data may vary depending on the source, these parameters are essential for researchers and manufacturers working with CAS No. 2228648-50-6. Understanding these properties ensures safe and effective use in laboratory and industrial settings, addressing common queries about chemical storage and handling protocols.

In summary, 4-chloro-1-(3-chloroprop-1-en-2-yl)-2-methylbenzene (CAS No. 2228648-50-6) is a multifaceted compound with applications spanning organic synthesis, pharmaceuticals, and agrochemicals. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in the context of sustainable chemistry and innovative material design. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest for years to come.